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Compound of Interest

Compound Name: 4-Bromobenzylisothiocyanate

CAS No.: 2076-56-4

Cat. No.: B1194084

Get Quote

Executive Safety Directive: The Lachrymator Hazard
IMMEDIATE ACTION REQUIRED: Treat 4-Bromobenzylisothiocyanate (4-Br-BITC) as a

potent lachrymator (tear-inducing agent) and severe irritant.[1]

Unlike standard organic waste, simply placing this compound in a waste drum often results in

the "weeping waste bin" phenomenon, where lachrymatory vapors permeate the seal,

contaminating the waste storage area and endangering disposal personnel.[2]

The Golden Rule: Never dispose of active lachrymators directly. Chemical deactivation

(quenching) is the only field-proven method to ensure safety downstream.

Chemical Profile & Hazard Identification
Understanding the physical properties is critical for selecting the correct disposal path.
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Parameter Data Operational Implication

CAS Number 19472-74-3 Use for waste manifesting.[3]

Physical State
Solid (Low melting point

~60°C)

Dusts are as dangerous as

vapors.

Functional Group Isothiocyanate (-N=C=S)
Highly reactive with

nucleophiles (amines, OH-).[2]

Halogen Content Bromine (Br)
MUST go to Halogenated

Waste streams (RCRA).

Primary Hazards
Lachrymator, Skin/Eye Irritant,

Toxic

All manipulations must occur in

a Fume Hood.[2][1][4]

Chemical Deactivation Protocol (Quenching)
Note: This procedure chemically transforms the volatile isothiocyanate into a stable, non-

volatile thiourea or amine derivative, eliminating the lachrymatory hazard.[2]

Reagents Required
Solvent: Ethanol or Methanol (to dissolve the 4-Br-BITC).

Quenching Agent: 1M Sodium Hydroxide (NaOH) or concentrated Ammonium Hydroxide

(NH₄OH).

Vessel: Round-bottom flask or beaker with a stir bar.

Step-by-Step Methodology
Preparation: Perform all work in a functioning fume hood. Wear butyl rubber or nitrile gloves,

lab coat, and chemical splash goggles.[2]

Solubilization: Dissolve the 4-Bromobenzylisothiocyanate waste in a minimal amount of

Ethanol. Isothiocyanates are generally insoluble in water; an organic co-solvent is required

for the reaction to proceed.

Nucleophilic Attack (The Quench):
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Option A (Alkaline Hydrolysis - Preferred): Slowly add an excess (5:1 molar ratio) of 1M

NaOH.

Option B (Aminolysis): Slowly add an excess of Ammonium Hydroxide.

Reaction: Stir the mixture at room temperature for 12–24 hours.

Mechanism:[5][6][7][8][9] The hydroxide or amine attacks the electrophilic carbon of the -

N=C=S group, breaking the double bond and forming a stable thiourea or carbamate

derivative.

Verification: The strong lachrymatory odor should dissipate.

Final pH Adjustment: If NaOH was used, neutralize the solution to pH 7–9 using dilute

Hydrochloric Acid (HCl) before disposal to prevent container corrosion.

Deactivation Pathway Diagram

4-Br-BITC Waste Dissolve in Ethanol Add Excess 1M NaOH

Stir 12-24 Hours
(Hydrolysis)

Odor Check
(Lachrymator Gone?)

No (Add more base) Neutralize pH to ~7
Yes

Dispose as Halogenated Waste

Click to download full resolution via product page

Caption: Workflow for the chemical conversion of volatile isothiocyanates into non-hazardous

derivatives.

Waste Stream Management (RCRA Compliance)
Once deactivated, the material is no longer a lachrymator, but it is still a Halogenated Organic

Chemical.[2]

Segregation Rules
DO NOT mix with Non-Halogenated solvents (e.g., Acetone, Xylene) if your facility separates

them.[2] Halogenated waste incineration is significantly more expensive and requires specific

scrubbers.
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DO NOT pour down the sink. This is a violation of EPA regulations and can damage

plumbing seals.

Labeling Requirements
Ensure the waste tag includes:

Constituents: "Ethanol, Water, Sodium Hydroxide (Neutralized), 4-Bromobenzyl thiourea

derivatives."[2]

Hazard Checkboxes: Toxic, Irritant.[4]

RCRA Codes: Likely D001 (Ignitable, due to Ethanol) and potentially F-listed codes

depending on the solvents used.

Emergency Spill Response
If undeactivated 4-Br-BITC is spilled outside the hood:

Evacuate: Clear the immediate area. The vapors will cause immediate eye tearing and

respiratory distress.

PPE Up: Do not re-enter without a half-face respirator with organic vapor cartridges (or

SCBA for large spills) and heavy nitrile gloves.

Contain: Cover the spill with an absorbent pad or vermiculite.

Neutralize in Place: If safe, spray the absorbent with a dilute ammonia solution to begin

quenching immediately.

Cleanup: Double-bag the waste in heavy-duty polyethylene bags. Seal tightly. Label as

"Lachrymatory Waste" and contact EHS.[10]

Decision Matrix: Spill vs. Routine Disposal
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4-Br-BITC Material

Is this a Spill or Routine Waste?

Spill Routine Waste

Evacuate & Ventilate
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Double Bag & Seal

Perform Deactivation Protocol

Halogenated Waste Container
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Caption: Operational decision tree for handling accidental releases versus planned disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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